Cas no 88229-17-8 (Benzamide, 2-chloro-N-cyclopropyl-)

2-chloro-N-cyclopropyl-Benzamide is a benzamide derivative featuring a chlorinated cyclopropyl substituent. This compound offers enhanced chemical stability, improved solubility in organic solvents, and selective reactivity, making it a valuable tool in organic synthesis. Its unique structural features facilitate efficient synthetic pathways and provide access to diverse functionalized molecules.
Benzamide, 2-chloro-N-cyclopropyl- structure
88229-17-8 structure
Product Name:Benzamide, 2-chloro-N-cyclopropyl-
CAS No:88229-17-8
MF:C10H10ClNO
MW:195.645501613617
CID:640507
PubChem ID:3688039
Update Time:2025-07-15

Benzamide, 2-chloro-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-chloro-N-cyclopropyl-
    • (2-chlorobenzoyl)cyclopropylamine
    • 2-chloro-N-cyclopropylbenzamide
    • SCHEMBL12181561
    • AO-548/11843637
    • DTXSID20395066
    • 88229-17-8
    • AKOS003249747
    • Z32367683
    • F73054
    • MFCD01337418
    • DB-327649
    • STK408412
    • Inchi: 1S/C10H10ClNO/c11-9-4-2-1-3-8(9)10(13)12-7-5-6-7/h1-4,7H,5-6H2,(H,12,13)
    • InChI Key: VMRXNYYUXQFGFK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(NC1CC1)=O

Computed Properties

  • Exact Mass: 195.0450916g/mol
  • Monoisotopic Mass: 195.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

Benzamide, 2-chloro-N-cyclopropyl- Pricemore >>

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